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Compound of Interest

Compound Name: Picloram triethylamine salt

Cat. No.: B15476889 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preparation of a stock solution of

Picloram triethylamine salt, a synthetic auxin commonly used in plant biology research and

as a herbicide. The following application notes and protocols are intended to ensure accurate,

safe, and reproducible preparation of this solution for laboratory use.

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of Picloram triethylamine
salt is essential for its proper handling and use. Key data is summarized in the table below for

easy reference.
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Property Value Source

Chemical Name

4-amino-3,5,6-

trichloropyridine-2-carboxylic

acid;N,N-diethylethanamine

[1]

CAS Number 35832-11-2 [1]

Molecular Formula C₁₂H₁₈Cl₃N₃O₂ [1]

Molecular Weight 342.6 g/mol [1]

Appearance

Varies; the parent compound,

Picloram, is a white powder or

fine beige crystals.

[2]

Solubility

Picloram salts are generally

water-soluble. Picloram itself

has limited water solubility

(430 mg/L at 25°C) but is

soluble in organic solvents

such as acetone, ethanol, and

DMSO.

[2][3]

Experimental Protocol: Preparation of a 10 mg/mL
Stock Solution
This protocol details the steps for preparing a 10 mg/mL stock solution of Picloram
triethylamine salt. This concentration is a common starting point for further dilutions to

achieve desired working concentrations for various experimental assays.

Materials:

Picloram triethylamine salt powder

Dimethyl sulfoxide (DMSO) or Ethanol (95-100%)

Sterile, deionized or distilled water
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Sterile volumetric flask (e.g., 10 mL or 50 mL)

Sterile graduated cylinders or pipettes

Magnetic stirrer and stir bar

Analytical balance

Weighing paper or boat

Spatula

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Procedure:

Safety Precautions: Before handling Picloram triethylamine salt, consult the Safety Data

Sheet (SDS). Work in a well-ventilated area or a chemical fume hood. Wear appropriate

PPE, including safety goggles, gloves, and a lab coat.

Calculation: Determine the required amount of Picloram triethylamine salt powder based

on the desired final concentration and volume of the stock solution. For example, to prepare

10 mL of a 10 mg/mL stock solution, you will need 100 mg of the compound.

Weighing: Accurately weigh the calculated amount of Picloram triethylamine salt powder

using an analytical balance.

Dissolution:

Transfer the weighed powder to the volumetric flask.

Add a small volume of a suitable solvent, such as DMSO or ethanol, to dissolve the

powder. For 100 mg of powder, start with 1-2 mL of solvent.

Gently swirl the flask or use a magnetic stirrer on a low setting to aid dissolution. Ensure

the powder is completely dissolved before proceeding.

Dilution:
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Once the powder is fully dissolved, slowly add sterile, deionized or distilled water to the

flask, bringing the total volume up to the mark on the volumetric flask (e.g., 10 mL).

Cap the flask and invert it several times to ensure the solution is homogeneous.

Sterilization (Optional): If the stock solution is to be used in sterile applications such as plant

tissue culture, it should be filter-sterilized through a 0.22 µm syringe filter into a sterile

container.

Storage: Store the stock solution in a clearly labeled, airtight container at 2-8°C. Protect from

light. The stability of the stock solution under these conditions should be monitored, but it is

generally recommended to prepare fresh solutions for critical experiments.

Experimental Workflow
The following diagram illustrates the key steps in the preparation of the Picloram
triethylamine salt stock solution.

Preparation Steps

1. Weigh Picloram
Triethylamine Salt

2. Add small volume
of solvent (e.g., DMSO)

Transfer to
volumetric flask 3. Ensure complete

dissolution
4. Add water to

final volume 5. Mix thoroughly 6. Filter sterilize
(if required) 7. Store at 2-8°C

Click to download full resolution via product page

Workflow for Picloram triethylamine salt stock solution preparation.

Safety and Handling Precautions
Picloram triethylamine salt, like many chemical compounds, requires careful handling to

minimize risk to personnel and the environment.

Personal Protective Equipment (PPE): Always wear safety glasses or goggles, chemical-

resistant gloves, and a lab coat when handling the powder or solutions.
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Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of dust or aerosols.

Spills: In case of a spill, contain the material and clean the area with an appropriate

absorbent material. Dispose of the waste in accordance with local, state, and federal

regulations.

First Aid:

Eyes: In case of contact, immediately flush eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Get medical attention.

Skin: In case of contact, immediately flush skin with plenty of water. Remove contaminated

clothing and shoes. Get medical attention if irritation develops.

Ingestion: If swallowed, do NOT induce vomiting. Call a physician or poison control center

immediately.

Inhalation: If inhaled, remove to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical attention.

Disposal: Dispose of unused material and waste in accordance with institutional and

governmental regulations for chemical waste.

By adhering to these detailed protocols and safety guidelines, researchers can confidently and

safely prepare Picloram triethylamine salt stock solutions for their scientific investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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